Cas no 941983-81-9 (N-(2,2-dimethoxyethyl)-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-(2,2-dimethoxyethyl)-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 941983-81-9
• MF: C₉H₁₄N₆O₂
• MW: 238.246460437775
• CID: 5503098
• Update Time: 2025-10-30

N-(2,2-dimethoxyethyl)-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethoxyethyl)-3-methyltriazolo[4,5-d]pyrimidin-7-amine
• 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine, N-(2,2-dimethoxyethyl)-3-methyl-
• N-(2,2-dimethoxyethyl)-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C9H14N6O2/c1-15-9-7(13-14-15)8(11-5-12-9)10-4-6(16-2)17-3/h5-6H,4H2,1-3H3,(H,10,11,12)
• InChI Key： BXDUDKPFHIHVMW-UHFFFAOYSA-N
• SMILES： C1=NC(NCC(OC)OC)=C2N=NN(C)C2=N1

Additional information on N-(2,2-dimethoxyethyl)-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

N-(2,2-dimethoxyethyl)-3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 941983-81-9): An Overview of a Promising Compound in Medicinal Chemistry

N-(2,2-dimethoxyethyl)-3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 941983-81-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and chemical stability. The presence of the dimethoxyethyl and methyl groups further enhances its pharmacological profile, making it a promising candidate for various drug development initiatives.

The chemical structure of N-(2,2-dimethoxyethyl)-3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine is characterized by a central 1,2,3-triazole ring fused to a pyrimidine moiety. The dimethoxyethyl substituent at the N-position and the methyl

In recent years, extensive research has been conducted to explore the biological activities of N-(2,2-dimethoxyethyl)-3-methyl[4,5-d]-7-amine. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes and pathways. This makes it a valuable candidate for the development of antiviral drugs.

Beyond its antiviral properties, N-(2,2-

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